Cas no 716361-63-6 (3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-)
716361-63-6 structure
Product Name:3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-
CAS No:716361-63-6
MF:C5H5NO3S
MW:159.163100004196
CID:558169
PubChem ID:45082303
Update Time:2025-04-19
3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-
- 3-Isothiazolecarboxylic acid, 4-hydroxy-5-methyl- (9CI)
- 4-hydroxy-5-methyl-1,2-thiazole-3-carboxylic acid
- 4-Hydroxy-5-methylisothiazole-3-carboxylic acid
- 716361-63-6
- DTXSID70665246
-
- Inchi: 1S/C5H5NO3S/c1-2-4(7)3(5(8)9)6-10-2/h7H,1H3,(H,8,9)
- InChI Key: NUSMUKZICSYFFF-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C(C(=O)O)=N1)O
Computed Properties
- Exact Mass: 158.999
- Monoisotopic Mass: 158.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.7A^2
- XLogP3: 1.4
3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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